Cas no 2138196-45-7 (3-(2-methylpropyl)-1H-pyrrolo[2,3-b]pyridin-5-amine)
3-(2-methylpropyl)-1H-pyrrolo[2,3-b]pyridin-5-amine Chemical and Physical Properties
Names and Identifiers
-
- 3-(2-methylpropyl)-1H-pyrrolo[2,3-b]pyridin-5-amine
- EN300-803658
- 2138196-45-7
-
- Inchi: 1S/C11H15N3/c1-7(2)3-8-5-13-11-10(8)4-9(12)6-14-11/h4-7H,3,12H2,1-2H3,(H,13,14)
- InChI Key: ZWJAZCMNNQNQLP-UHFFFAOYSA-N
- SMILES: N1C=C(C2=CC(=CN=C12)N)CC(C)C
Computed Properties
- Exact Mass: 189.126597491g/mol
- Monoisotopic Mass: 189.126597491g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 193
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 54.7Ų
3-(2-methylpropyl)-1H-pyrrolo[2,3-b]pyridin-5-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-803658-0.05g |
3-(2-methylpropyl)-1H-pyrrolo[2,3-b]pyridin-5-amine |
2138196-45-7 | 95.0% | 0.05g |
$612.0 | 2025-02-21 | |
| Enamine | EN300-803658-0.1g |
3-(2-methylpropyl)-1H-pyrrolo[2,3-b]pyridin-5-amine |
2138196-45-7 | 95.0% | 0.1g |
$640.0 | 2025-02-21 | |
| Enamine | EN300-803658-0.25g |
3-(2-methylpropyl)-1H-pyrrolo[2,3-b]pyridin-5-amine |
2138196-45-7 | 95.0% | 0.25g |
$670.0 | 2025-02-21 | |
| Enamine | EN300-803658-0.5g |
3-(2-methylpropyl)-1H-pyrrolo[2,3-b]pyridin-5-amine |
2138196-45-7 | 95.0% | 0.5g |
$699.0 | 2025-02-21 | |
| Enamine | EN300-803658-1.0g |
3-(2-methylpropyl)-1H-pyrrolo[2,3-b]pyridin-5-amine |
2138196-45-7 | 95.0% | 1.0g |
$728.0 | 2025-02-21 | |
| Enamine | EN300-803658-2.5g |
3-(2-methylpropyl)-1H-pyrrolo[2,3-b]pyridin-5-amine |
2138196-45-7 | 95.0% | 2.5g |
$1428.0 | 2025-02-21 | |
| Enamine | EN300-803658-5.0g |
3-(2-methylpropyl)-1H-pyrrolo[2,3-b]pyridin-5-amine |
2138196-45-7 | 95.0% | 5.0g |
$2110.0 | 2025-02-21 | |
| Enamine | EN300-803658-10.0g |
3-(2-methylpropyl)-1H-pyrrolo[2,3-b]pyridin-5-amine |
2138196-45-7 | 95.0% | 10.0g |
$3131.0 | 2025-02-21 |
3-(2-methylpropyl)-1H-pyrrolo[2,3-b]pyridin-5-amine Related Literature
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
Additional information on 3-(2-methylpropyl)-1H-pyrrolo[2,3-b]pyridin-5-amine
Introduction to 3-(2-methylpropyl)-1H-pyrrolo[2,3-b]pyridin-5-amine (CAS No. 2138196-45-7)
3-(2-methylpropyl)-1H-pyrrolo[2,3-b]pyridin-5-amine, also known by its CAS number 2138196-45-7, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrrolopyridines, which are known for their diverse biological activities, including potential therapeutic applications in neurodegenerative diseases, cancer, and inflammatory disorders.
The molecular structure of 3-(2-methylpropyl)-1H-pyrrolo[2,3-b]pyridin-5-amine is characterized by a pyrrolopyridine core with a 2-methylpropyl substituent at the 3-position and an amino group at the 5-position. This unique structural arrangement contributes to its pharmacological properties and has been the subject of extensive study in recent years.
Recent research has highlighted the potential of 3-(2-methylpropyl)-1H-pyrrolo[2,3-b]pyridin-5-amine as a potent modulator of various biological targets. For instance, studies have shown that this compound exhibits significant activity against certain types of cancer cells, particularly those derived from breast and lung cancers. The mechanism of action is believed to involve the inhibition of specific kinases and signaling pathways that are crucial for cancer cell survival and proliferation.
In addition to its anticancer properties, 3-(2-methylpropyl)-1H-pyrrolo[2,3-b]pyridin-5-amine has also been investigated for its neuroprotective effects. Preclinical studies have demonstrated that this compound can reduce neuronal damage and improve cognitive function in animal models of Alzheimer's disease. The neuroprotective effects are thought to be mediated through the modulation of oxidative stress and inflammation, which are key factors in the pathogenesis of neurodegenerative disorders.
The pharmacokinetic properties of 3-(2-methylpropyl)-1H-pyrrolo[2,3-b]pyridin-5-amine have also been extensively studied. Research indicates that this compound has favorable oral bioavailability and a relatively long half-life, making it suitable for chronic administration in therapeutic settings. Furthermore, it exhibits low toxicity and good safety profiles in preclinical studies, which are essential considerations for drug development.
In the context of drug discovery and development, 3-(2-methylpropyl)-1H-pyrrolo[2,3-b]pyridin-5-amine represents a promising lead compound for further optimization. Ongoing efforts are focused on enhancing its potency and selectivity through structural modifications and rational drug design. These efforts aim to develop more effective therapeutic agents with improved safety and efficacy profiles.
The potential applications of 3-(2-methylpropyl)-1H-pyrrolo[2,3-b]pyridin-5-amine extend beyond cancer and neurodegenerative diseases. Recent studies have also explored its anti-inflammatory properties, suggesting that it may be useful in treating conditions such as rheumatoid arthritis and other inflammatory disorders. The broad spectrum of biological activities exhibited by this compound underscores its versatility as a therapeutic agent.
In conclusion, 3-(2-methylpropyl)-1H-pyrrolo[2,3-b]pyridin-5-amine (CAS No. 2138196-45-7) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to unravel its mechanisms of action and optimize its therapeutic potential, this compound holds significant promise for improving patient outcomes in various disease states.
2138196-45-7 (3-(2-methylpropyl)-1H-pyrrolo[2,3-b]pyridin-5-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)